N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2,2-dichloroacetamide
• InChI: InChI=1S/C9H7Cl2NO3/c10-8(11)9(13)12-5-1-2-6-7(3-5)15-4-14-6/h1-3,8H,4H2,(H,12,13)
• InChI Key: DSRNPURXMVFBKC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C(Cl)Cl
• Molecular Formula: C9H7Cl2NO3
• Molecular Weight: 248.06 g/mol

Description

N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide, also known as BDAA, is a chemical compound that has gained significant attention in scientific research due to its potential use as an anticancer agent. BDAA is a synthetic compound that belongs to the class of amides and has a molecular formula of C10H8Cl2N2O3.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide involves the inhibition of the enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH). GAPDH is a key enzyme involved in glycolysis, which is the process by which cells produce energy. By inhibiting GAPDH, N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide disrupts the energy production process in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. Additionally, N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially safer alternative to traditional chemotherapy drugs. One limitation is that N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide is a synthetic compound that may not be readily available for use in lab experiments.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide. One area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of focus is the development of N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide analogs that may have improved anticancer activity. Additionally, further studies are needed to elucidate the mechanism of action of N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide and its potential use in combination with other anticancer agents.

Synthesis Methods

N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide is synthesized using a multistep process that involves the reaction of 2,3-dihydroxybenzoic acid with thionyl chloride to form 2,3-dichlorobenzoic acid. The resulting compound is then reacted with ethyl acetoacetate to form ethyl 2,3-dichlorobenzoate. The final step involves the reaction of ethyl 2,3-dichlorobenzoate with hydroxylamine hydrochloride to form N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide achieves this by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, N-1,3-benzodioxol-5-yl-2,2-dichloroacetamide has been shown to have a synergistic effect when used in combination with other anticancer agents.